3,5-dichloro-N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methoxybenzamide

• IUPAC Name: 3,5-dichloro-N-[2-(4-ethoxyphenyl)benzotriazol-5-yl]-4-methoxybenzamide
• InChI: InChI=1S/C22H18Cl2N4O3/c1-3-31-16-7-5-15(6-8-16)28-26-19-9-4-14(12-20(19)27-28)25-22(29)13-10-17(23)21(30-2)18(24)11-13/h4-12H,3H2,1-2H3,(H,25,29)
• InChI Key: ZOVRAZPNPCFKGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC(=C(C(=C4)Cl)OC)Cl
• Molecular Formula: C22H18Cl2N4O3
• Molecular Weight: 457.3 g/mol

Description

This compound is a unique chemical that is part of a collection of rare and unique chemicals. It is also known by registry numbers ZINC000002836917.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, 1,3,5-triazine derivatives were prepared by conventional methods or by using microwave irradiation. Using microwave irradiation gave the desired products in less time, good yield, and higher purity. Esterification of the 4-aminobenzoic acid moiety afforded methyl ester analogues.

Molecular Structure Analysis

The molecular structure of similar compounds has been reported. These compounds were fully characterized by FT-IR, NMR (1H-NMR and 13C-NMR), mass spectra, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described. For example, the chloride ion of certain compounds was replaced with one equivalent of morpholine at 70–80 °C in a dioxane/water solvent mixture using sodium carbonate as a base.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the molecular weight of a similar compound, 3,6-DICHLORO-N-(4-ETHOXYPHENYL)-2-METHOXYBENZAMIDE, is 340.209.

Mechanism of Action

The mechanism of action of similar compounds has been studied. Some of these compounds showed promising antimicrobial activity against Staphylococcus aureus and Escherichia coli.

Safety and Hazards

The safety and hazards of similar compounds have been described. For instance, one such compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

Future Directions

As for future directions, it’s worth noting that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. This suggests that it may have potential applications in various areas of research.